Cas no 913836-91-6 (1H-2-Benzopyran-1-one, 3-(4-bromobutoxy)-4-chloro-)

• Product Name: 1H-2-Benzopyran-1-one, 3-(4-bromobutoxy)-4-chloro-
• CAS No: 913836-91-6
• MF: C₁₃H₁₂BrClO₃
• MW: 331.589582443237
• CID: 787760
• PubChem ID: 15605091
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one, 3-(4-bromobutoxy)-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-(4-bromobutoxy)-4-chloro-
• 3-(4-bromobutoxy)-4-chloroisochromen-1-one
• 913836-91-6
• Isocoumarin, 4e
• DTXSID70575573
• 3-(4-Bromobutoxy)-4-chloro-1H-2-benzopyran-1-one
• SCHEMBL5904405
• 3-(4-bromobutoxy)-4-chloro-1 h -isochromen-1-one
• BDBM81598

• Inchi： 1S/C13H12BrClO3/c14-7-3-4-8-17-13-11(15)9-5-1-2-6-10(9)12(16)18-13/h1-2,5-6H,3-4,7-8H2
• InChI Key： VPQQIRHWKFYLOI-UHFFFAOYSA-N
• SMILES： BrCCCCOC1=C(C2C=CC=CC=2C(=O)O1)Cl

Computed Properties

• Exact Mass: 329.96583g/mol
• Monoisotopic Mass: 329.96583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų